methyl 1,4-dioxane-2-carboxylate
Overview
Description
Methyl 1,4-dioxane-2-carboxylate, also known as 2-methyl-1,4-dioxane-2-carboxylic acid, is an organic compound of the carboxylic acid family. It is a colorless liquid with a faint odor and is soluble in water and other organic solvents. The compound is used in a variety of applications, including pharmaceuticals, cosmetics, and food production. It is also used as a reagent in the synthesis of other compounds.
Scientific Research Applications
Methyl 1,4-dioxane-2-carboxylate is used in a variety of scientific research applications. It is used as a reagent in the synthesis of other compounds and as a starting material for the synthesis of pharmaceuticals, cosmetics, and food additives. It is also used in the synthesis of polymers, dyes, and catalysts.
Mechanism of Action
Methyl 1,4-dioxane-2-carboxylate is a carboxylic acid and acts as a proton donor in reactions. It undergoes nucleophilic substitution reactions with other compounds, such as alcohols and amines, to form esters and amides. It also undergoes addition reactions with aldehydes and ketones to form oxazolidinones.
Biochemical and Physiological Effects
Methyl 1,4-dioxane-2-carboxylate is not known to have any direct biochemical or physiological effects. However, it is used as a reagent in the synthesis of other compounds and these compounds may have biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
Methyl 1,4-dioxane-2-carboxylate is a useful reagent in the synthesis of other compounds. It is a relatively stable compound and is easy to handle in the laboratory. It is also relatively inexpensive compared to other reagents. The main limitation of using methyl 1,4-dioxane-2-carboxylate in lab experiments is the production of toxic byproducts, such as formaldehyde and acetaldehyde.
Future Directions
The potential future directions for the use of methyl 1,4-dioxane-2-carboxylate include its use as a reagent in the synthesis of pharmaceuticals, cosmetics, and food additives. It can also be used in the synthesis of polymers and catalysts. Additionally, it can be used in the synthesis of dyes and other compounds. It may also have potential applications in the field of biochemistry and physiology.
Synthesis Methods
Methyl 1,4-dioxane-2-carboxylate can be synthesized through a variety of methods. One method is the reaction of 1,4-dioxane with ethyl bromoacetate in the presence of a base such as potassium carbonate. The reaction is carried out in an inert atmosphere, such as nitrogen, and the reaction mixture is heated at a temperature of 80-90°C for several hours. The product is then purified by distillation.
properties
| { "Design of the Synthesis Pathway": "The synthesis of methyl 1,4-dioxane-2-carboxylate can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "Methyl acetoacetate", "Ethylene glycol", "Sodium hydroxide", "Acetic acid", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Ethylene glycol is reacted with sodium hydroxide to form ethylene glycolate.", "Step 2: Methyl acetoacetate is then added to the ethylene glycolate and the mixture is heated to form a cyclic intermediate.", "Step 3: The cyclic intermediate is then oxidized using hydrogen peroxide to form the desired product, methyl 1,4-dioxane-2-carboxylate.", "Step 4: The product is then purified using standard techniques such as distillation or recrystallization.", "Step 5: The final product can be characterized using various analytical techniques such as NMR spectroscopy or mass spectrometry." ] } | |
CAS RN |
1248039-63-5 |
Product Name |
methyl 1,4-dioxane-2-carboxylate |
Molecular Formula |
C6H10O4 |
Molecular Weight |
146.1 |
Purity |
95 |
Origin of Product |
United States |
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